Cas no 49759-20-8 (9-Maleimidoacridine)

9-Maleimidoacridine is a heterobifunctional crosslinking reagent that combines a maleimide group with an acridine moiety, enabling selective conjugation with thiol-containing biomolecules and intercalation into nucleic acids. This compound is particularly useful in bioconjugation and nucleic acid labeling applications due to its dual reactivity. The maleimide group facilitates covalent bonding with cysteine residues in proteins, while the acridine moiety allows for stable intercalation into double-stranded DNA or RNA. Its high specificity and stability make it suitable for applications such as fluorescence labeling, structural studies, and targeted drug delivery systems. The compound’s versatility and efficiency in crosslinking biomolecules underscore its value in biochemical and biophysical research.
9-Maleimidoacridine structure
9-Maleimidoacridine structure
Product Name:9-Maleimidoacridine
CAS No:49759-20-8
MF:C17H10N2O2
MW:274.2735
MDL:MFCD00042983
CID:932775
PubChem ID:87563198
Update Time:2025-06-07

9-Maleimidoacridine Chemical and Physical Properties

Names and Identifiers

    • nam
    • 9-Maleimidoacridine
    • 1-acridin-9-ylpyrrole-2,5-dione
    • BIDD:GT0575
    • N-(9-Acridinyl)maleimide
    • N-(9-ACRIDINYL)-MALEIMIDE
    • NCFIKBMPEOEIED-UHFFFAOYSA
    • N-(9-Acridyl)maleimide(NAM)
    • 1-(Acridin-9-yl)-1H-pyrrole-2,5-dione
    • NAM, 9-Maleimidoacridine
    • N-(9-Acridinyl)maleinimide
    • NCFIKBMPEOEIED-UHFFFAOYSA-
    • 1-(9-acridinyl)pyrrole-2,5-dione
    • 1-(acridin-9-yl)pyrrole-2,5-dione
    • TRA0036288
    • 1
    • 1H-Pyrrole-2,5-d
    • 1-acridin-9-yl-1H-pyrrole-2,5-dione
    • 1H-Pyrrole-2,5-dione, 1-(9-acridinyl)-
    • AKOS027320477
    • A5591
    • F16670
    • InChI=1/C17H10N2O2/c20-15-9-10-16(21)19(15)17-11-5-1-3-7-13(11)18-14-8-4-2-6-12(14)17/h1-10H
    • 1-(9-Acridinyl)-1H-pyrrole-2,5-dione;N-(9-Acridinyl)maleimide;
    • AS-63214
    • MFCD00042983
    • DTXSID80198030
    • 49759-20-8
    • SCHEMBL722543
    • DB-051687
    • 1-(acridin-9-yl)-2,5-dihydro-1H-pyrrole-2,5-dione
    • MDL： MFCD00042983
    • Inchi： 1S/C17H10N2O2/c20-15-9-10-16(21)19(15)17-11-5-1-3-7-13(11)18-14-8-4-2-6-12(14)17/h1-10H
    • InChI Key： NCFIKBMPEOEIED-UHFFFAOYSA-N
    • SMILES： O=C1C([H])=C([H])C(N1C1C2=C([H])C([H])=C([H])C([H])=C2N=C2C([H])=C([H])C([H])=C([H])C=12)=O

Computed Properties

  • Exact Mass: 274.07400
  • Monoisotopic Mass: 274.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 447
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.6
  • Topological Polar Surface Area: 50.3

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.4±0.1 g/cm3
  • Melting Point: 188-190°C
  • Boiling Point: 508.2±23.0 °C at 760 mmHg
  • Flash Point: 261.2±22.6 °C
  • PSA: 50.27000
  • LogP: 2.88240
  • Solubility: Not determined
  • Sensitiveness: Light & Moisture Sensitive
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

9-Maleimidoacridine Security Information

9-Maleimidoacridine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

9-Maleimidoacridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A625164-50mg
1-(Acridin-9-yl)-1H-pyrrole-2,5-dione
 49759-20-8 98%
50mg
 $245.0 2025-04-19
BAI LING WEI Technology Co., Ltd.
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N-(9-Acridinyl)maleimide, 98%
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 ￥ 363 2022-04-26
BAI LING WEI Technology Co., Ltd.
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 ￥ 1324 2022-04-26
TRC
M125150-25mg
9-Maleimidoacridine
 49759-20-8
25mg
 $114.00 2023-05-18
TRC
M125150-50mg
9-Maleimidoacridine
 49759-20-8
50mg
 $ 173.00 2023-09-07
TRC
M125150-100mg
9-Maleimidoacridine
 49759-20-8
100mg
 $323.00 2023-05-18
TRC
M125150-250mg
9-Maleimidoacridine
 49759-20-8
250mg
 $753.00 2023-05-18
TRC
M125150-500mg
9-Maleimidoacridine
 49759-20-8
500mg
 $1228.00 2023-05-18
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M136181-25mg
9-Maleimidoacridine
 49759-20-8 ≥98.0%(HPLC)
25mg
 ¥373.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M136181-100mg
9-Maleimidoacridine
 49759-20-8 ≥98.0%(HPLC)
100mg
 ¥1199.90 2023-09-02

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